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Compound of Interest

Compound Name: TAMRA amine, 5-isomer

Cat. No.: B11929208

This technical guide provides an in-depth overview of the fluorescent dye 5-TAMRA
(Tetramethylrhodamine) amine, 5-isomer, tailored for researchers, scientists, and professionals
in drug development. It covers the physicochemical properties, common applications in
bioconjugation, and detailed experimental protocols.

Core Properties of 5-TAMRA Amine

5-TAMRA is a well-known rhodamine-based fluorophore widely used for labeling biomolecules.
The 5-isomer is a purified, single isomer that ensures greater consistency in labeling and
conjugation experiments compared to mixtures of isomers.[1] Its primary amine group provides
a reactive handle for conjugation with various electrophilic groups.[2][3]

Physicochemical and Spectral Data

The key quantitative properties of 5--TAMRA amine are summarized in the table below. These
values are crucial for designing and executing fluorescence-based assays.
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Property Value Reference

2158336-47-9 (may be listed
CAS Number _ [21[3][41[5][6]
as inner salt) or 2158336-48-0

Molecular Formula C31H37CIN4Oa4 [2][41[6]

Molecular Weight 565.1 g/mol [2]14]

>95% (typically by H NMR
Purity © (typically by [21[41[6]
and HPLC-MS)

Appearance Dark red solid [2]
Maximum Excitation (Aabs) 541 nm [2][4]
Maximum Emission (Aem) 567 nm [2][4]
Molar Extinction Coefficient (€) 84,000 M~icm~1 [2][4]
Fluorescence Quantum Yield

0.1 [2]14]
(P)

- Good in DMF, DMSO, and

Solubility [2][4]

alcohols

N Store at -20°C, protected from
Storage Conditions _ _ [31[4][6][7]
light and moisture.

Key Applications in Research and Development

The primary amine group on 5-TAMRA allows it to be covalently linked to various molecules,
making it a versatile tool for fluorescent labeling.

e Bioconjugation: The amine group can react with activated esters (like NHS esters), epoxides,
and other electrophiles to label proteins, peptides, and nucleic acids.[2][3] This process,
known as bioconjugation, attaches the fluorescent TAMRA tag to a biomolecule of interest.[8]

o Fluorescence Resonance Energy Transfer (FRET): TAMRA is a classic acceptor for the
fluorophore fluorescein (FAM) in FRET-based assays.[2][3][9] FRET is a powerful technique
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for studying molecular interactions, such as protein-protein binding or nucleic acid
hybridization.[10]

e Fluorescence Microscopy and Flow Cytometry: TAMRA-labeled biomolecules are used
extensively in imaging applications, including immunofluorescent staining, fluorescence in
situ hybridization (FISH), and flow cytometry to visualize and quantify cells and subcellular
components.[11][12]

e Oligonucleotide Labeling: It is a common label for DNA and RNA probes used in PCR, DNA
sequencing, and hybridization studies.[10][13]

Experimental Protocols and Methodologies

Below are generalized protocols for the use of TAMRA in bioconjugation. The specific
conditions, particularly molar ratios, may require optimization based on the specific
biomolecule.

Protocol 1: Labeling an Activated Carboxylic Acid with
5-TAMRA Amine

This protocol describes the conjugation of 5-TAMRA amine to a biomolecule (e.g., a protein or
peptide) that has been functionalized with an activated carboxylic acid, such as an NHS ester.

Materials:

5-TAMRA amine

Biomolecule with an activated carboxyl group (e.g., NHS ester)

Anhydrous, amine-free solvent (e.g., DMSO or DMF)

Reaction Buffer: 0.1 M sodium bicarbonate or phosphate buffer, pH 8.3

Purification column (e.g., Sephadex G-25 gel filtration) or dialysis equipment

Procedure:
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e Prepare TAMRA Solution: Dissolve 5-TAMRA amine in anhydrous DMSO or DMF to a
concentration of 1-10 mg/mL. This should be prepared fresh.

e Prepare Biomolecule Solution: Dissolve the biomolecule containing the activated carboxyl
group in the reaction buffer to a concentration of 1-10 mg/mL.

e Conjugation Reaction: Add the 5-TAMRA amine solution to the biomolecule solution. A molar
excess of the amine may be required depending on the reactivity of the activated ester. A
typical starting point is a 1.5 to 5-fold molar excess of the amine.

 Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from
light. Gentle mixing can improve conjugation efficiency.

 Purification: Separate the TAMRA-labeled biomolecule from unreacted dye and byproducts.
This is commonly achieved using size-exclusion chromatography (e.g., a gel filtration
column) or dialysis against an appropriate buffer.

Protocol 2: Labeling a Primary Amine on a Biomolecule
with 5-TAMRA NHS Ester

This is a more common procedure where a TAMRA derivative containing an N-
hydroxysuccinimide (NHS) ester is used to label primary amines (e.g., lysine residues) on a
protein or peptide.[14]

Materials:

5-TAMRA NHS ester

Protein or peptide to be labeled

Anhydrous, amine-free solvent (e.g., DMSO or DMF)[14]

Reaction Buffer: 0.1 M sodium bicarbonate or phosphate buffer, pH 8.3[14]

Quenching Buffer: 1 M Tris-HCI, pH 7.5 (optional)

Purification column (e.g., Sephadex G-25) or dialysis equipment[14]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.youdobio.com/wp-content/uploads/2025/05/5-TAMRA-NHS-labeling-protocol.pdf
https://www.youdobio.com/wp-content/uploads/2025/05/5-TAMRA-NHS-labeling-protocol.pdf
https://www.youdobio.com/wp-content/uploads/2025/05/5-TAMRA-NHS-labeling-protocol.pdf
https://www.youdobio.com/wp-content/uploads/2025/05/5-TAMRA-NHS-labeling-protocol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Procedure:

e Prepare Dye Stock Solution: Dissolve 5-TAMRA NHS ester in anhydrous DMSO or DMF to a
concentration of 10 mg/mL immediately before use.[14]

o Prepare Protein Solution: Dissolve the protein in the reaction buffer at a concentration of 1-
10 mg/mL.[14] Ensure the buffer is free of primary amines (e.qg., Tris).

e Conjugation Reaction: Add the dye stock solution dropwise to the protein solution while
gently stirring. The optimal molar ratio of dye to protein typically ranges from 5:1 to 20:1 and
should be determined empirically.[12][14]

 Incubation: Incubate the reaction for 1 hour at room temperature, protected from light.[14]

¢ Quench Reaction (Optional): To stop the reaction, add the quenching buffer to a final
concentration of 50 mM and incubate for an additional 15-30 minutes.[14]

 Purification: Remove unreacted dye by gel filtration, spin columns, or dialysis.[14] The
degree of substitution (DOS) can be determined spectrophotometrically by measuring the
absorbance at 280 nm (for the protein) and ~547 nm (for TAMRA).[12]

Visualized Workflows and Pathways

Diagrams created using Graphviz provide clear visual representations of key processes
involving 5-TAMRA.
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Caption: Workflow for labeling a protein with 5-TAMRA NHS ester.
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Caption: The principle of Fluorescence Resonance Energy Transfer (FRET).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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